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Compound of Interest

Compound Name: D-Galactose-13C

Cat. No.: B12392713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling guidelines, and experimental

methodologies for the use of D-Galactose-¹³C in a laboratory setting. The information is

intended to ensure the safe and effective application of this stable isotope-labeled compound in

research and development.

Compound Identification and Properties
D-Galactose-¹³C is a form of D-galactose in which one or more carbon atoms have been

replaced with the stable isotope carbon-13 (¹³C). This labeling allows the molecule to be traced

and detected in various biological and chemical processes using techniques such as mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[1][2][3]

Table 1: Physical and Chemical Properties of D-Galactose (and its ¹³C isotopologues)
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Property Value Source(s)

Molecular Formula C₆H₁₂O₆ (unlabeled) [4][5]

⁵¹³CH₁₂O₆ (one ¹³C atom) [6]

Molecular Weight 180.16 g/mol (unlabeled) [7][8]

181.15 g/mol (one ¹³C atom) [4][5]

Appearance White to off-white solid powder [5]

Melting Point 168-170 °C [7]

169-170 °C (lit.) [5]

Solubility in Water 180 g/L at 20 °C [7][9]

68% at 25 °C [10]

pH 5.0 - 7.0 at 180 g/L at 25 °C [7][9]

LogP -2.6 [4][5]

Stability
Stable under recommended

storage conditions.
[9]

Incompatible Materials Strong oxidizing agents. [9]

Hazardous Decomposition

Products

Carbon oxides (under fire

conditions).
[9]

Safety and Handling
While D-Galactose-¹³C is not classified as a hazardous substance, it is crucial to handle it with

care, following standard laboratory safety practices.[9][11] The toxicological properties of the

¹³C-labeled compound have not been thoroughly investigated; therefore, it should be handled

as if it were potentially harmful.[3][9]

Hazard Identification
Potential Health Effects: May be harmful if swallowed, inhaled, or absorbed through the skin.

[3][9] May cause irritation to the skin, eyes, and respiratory tract.[3][9]
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NFPA Ratings (for unlabeled D-Galactose):

Health: 0 (No hazard beyond that of ordinary combustible materials)[11]

Fire: 0 (Materials that will not burn)[11]

Reactivity: 0 (Normally stable)[11]

First-Aid Measures
Table 2: First-Aid Procedures for D-Galactose-¹³C Exposure

Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Consult a physician.

[9][12][13]

Skin Contact

Wash off with soap and plenty

of water. Seek medical

attention if irritation persists.

[9][10][12][13]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[9][10][12][13]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[9][10][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Special Hazards: As with many organic solids, a dust explosion hazard exists if fine dust is

dispersed in the air in sufficient concentrations near an ignition source.[7][14]
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.[9][10][12]

Environmental Precautions: Prevent product from entering drains.[7][9]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[7][9]

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.[6][7][9]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store at room

temperature away from light and moisture.[7][9]

Personal Protective Equipment (PPE)
Eye/Face Protection: Safety glasses with side-shields.[6][7][9]

Skin Protection: Handle with gloves. Wear appropriate protective clothing.[6][7][9]

Respiratory Protection: For nuisance exposures, use a type N95 (US) or type P1 (EU EN

143) dust mask. For higher-level exposures, use a NIOSH-approved respirator.[7][12]

Experimental Protocols
D-Galactose-¹³C is a valuable tool in metabolic research and drug development.[2] Below are

detailed methodologies for key experiments.

¹³C-Galactose Breath Test for In Vivo Galactose
Metabolism
This non-invasive test measures the body's ability to metabolize galactose.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://www.researchgate.net/figure/Incorporation-of-C-labeled-glucose-mannose-galactose-and-fructose-into-a-high_fig5_333710969
https://experiments.springernature.com/articles/10.1038/s41596-019-0204-0
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://www.medchemexpress.com/l-galactose-13c-1.html
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://www.medchemexpress.com/l-galactose-13c-1.html
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://www.medchemexpress.com/l-galactose-13c-1.html
https://smpdb.ca/view/SMP0000043
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://smpdb.ca/view/SMP0000043
https://experiments.springernature.com/articles/10.1038/s41596-019-0204-0
https://www.metsol.com/blog/introduction-to-stable-isotope-labeling-and-how-it-supports-drug-development-for-rare-diseases/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Patient Preparation:

Patients should fast for a minimum of 2 hours before the test.[9]

For 48 hours prior to the test, patients should avoid foods enriched in ¹³C (e.g., corn,

sugarcane products).[9]

A galactose-restricted diet should be followed for at least 24 hours before the test.[9]

Baseline Sample Collection:

Collect two baseline breath samples before administering the labeled galactose.[9]

Instruct the patient to take a deep breath, hold it for 3 seconds, and exhale into a

collection tube.[9]

Administration of D-Galactose-¹³C:

Administer an oral dose of 7 mg/kg of 1-¹³C-galactose dissolved in water.[9]

Post-Dose Sample Collection:

Collect breath samples at 60, 90, and 120 minutes after ingestion.[9]

Analysis:

Analyze the ¹³CO₂ enrichment in the breath samples using Isotope Ratio Mass

Spectrometry (IRMS).

Calculate the cumulative percentage of the administered dose recovered as ¹³CO₂ to

determine the galactose oxidation capacity.[9]

Metabolic Flux Analysis using D-Galactose-¹³C and GC-
MS
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This protocol outlines a general workflow for tracing the metabolic fate of galactose in cell

culture.

Methodology:

Cell Culture and Labeling:

Culture cells in a medium containing a known concentration of D-Galactose-¹³C as the

tracer.

Incubate the cells until they reach an isotopic steady state.[15]

Metabolite Extraction:

Quench metabolic activity rapidly (e.g., with cold methanol).

Extract intracellular metabolites using a suitable solvent system.

Sample Preparation for GC-MS:

Derivatize the extracted metabolites to make them volatile for gas chromatography. For

sugars like galactose, this can involve creating aldononitrile pentaacetate derivatives.[16]

GC-MS Analysis:

Separate the derivatized metabolites using a gas chromatograph.

Detect and quantify the mass isotopologues of the metabolites of interest using a mass

spectrometer.[12][16]

Data Analysis and Flux Calculation:

Correct for the natural abundance of ¹³C.

Use metabolic flux analysis software to calculate the intracellular metabolic fluxes based

on the measured labeling patterns.[3][12]

Signaling Pathways and Experimental Workflows
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Leloir Pathway of Galactose Metabolism
D-Galactose is primarily metabolized through the Leloir pathway, which converts it into glucose-

1-phosphate, a substrate for glycolysis.[11]

D-Galactose-¹³C Galactose-1-phosphate-¹³CGalactokinase

UDP-Galactose-¹³C

GALT

UDP-Glucose-¹³CGALE Glucose-1-phosphate-¹³CUGP Glucose-6-phosphate-¹³C Glycolysis

ATP ADP

UDP-Glucose

UDP-Galactose

Click to download full resolution via product page

Caption: The Leloir Pathway for the metabolism of D-Galactose-¹³C.

Experimental Workflow for ¹³C Breath Test
The following diagram illustrates the logical flow of a ¹³C breath test experiment.
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Test Procedure
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Caption: Workflow for the ¹³C-Galactose breath test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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